Cas no 2731014-17-6 (1-Benzyl-5,5-diethylpyrrolidin-3-amine)

• Product Name: 1-Benzyl-5,5-diethylpyrrolidin-3-amine
• CAS No: 2731014-17-6
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6129670
• PubChem ID: 165690495
• Update Time: 2025-10-22

1-Benzyl-5,5-diethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5,5-diethylpyrrolidin-3-amine
• 2731014-17-6
• EN300-37104596
• 1-Benzyl-5,5-diethylpyrrolidin-3-amine

• Inchi： 1S/C15H24N2/c1-3-15(4-2)10-14(16)12-17(15)11-13-8-6-5-7-9-13/h5-9,14H,3-4,10-12,16H2,1-2H3
• InChI Key： LBSRDLWCSWVVMH-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(CC1(CC)CC)N

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Benzyl-5,5-diethylpyrrolidin-3-amine

Introduction to 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine (CAS No. 2731014-17-6)

1-Benzyl-5,5-Diethylpyrrolidin-3-Amine is a versatile organic compound with the CAS registry number 2731014-17-6. This compound is a member of the pyrrolidine family, characterized by its five-membered nitrogen-containing ring structure. The presence of a benzyl group and two ethyl substituents on the pyrrolidine ring imparts unique chemical and physical properties, making it a valuable molecule in various fields of research and application.

Recent studies have highlighted the potential of 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine in drug delivery systems due to its ability to act as a bioisostere or prodrug precursor. Its structure allows for controlled release mechanisms, enhancing the efficacy and reducing the toxicity of therapeutic agents. Researchers have explored its role in improving the solubility and bioavailability of poorly soluble drugs, making it a promising candidate in pharmaceutical development.

The synthesis of 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine involves multi-step organic reactions, including alkylation and cyclization processes. Its preparation typically begins with the reaction of benzylamine with an appropriate diethyl-substituted aldehyde or ketone, followed by cyclization to form the pyrrolidine ring. The resulting compound is then purified using chromatographic techniques to ensure high purity for subsequent applications.

One of the most significant advancements in the study of 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine is its application in peptide synthesis. The compound serves as a building block for constructing complex peptide structures due to its amine functionality and flexible side chains. Recent research has demonstrated its utility in solid-phase peptide synthesis (SPPS), where it acts as a coupling agent or protecting group, enhancing reaction efficiency and yield.

In addition to its role in peptide synthesis, 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have explored its applications in catalysis, where it can act as a chiral ligand for asymmetric catalysis reactions, offering new avenues for enantioselective synthesis.

The pharmacological properties of 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine have also been extensively studied. Preclinical studies suggest that it exhibits moderate anti-inflammatory and antioxidant activities, making it a potential candidate for developing novel therapeutic agents. Its ability to modulate cellular signaling pathways has been investigated in vitro and in vivo models, providing insights into its mechanism of action.

From an environmental perspective, the biodegradability and toxicity profile of 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine are critical considerations for its large-scale application. Recent eco-toxicological studies have evaluated its impact on aquatic organisms, indicating that it poses minimal risk under standard usage conditions. These findings support its safe handling and disposal in industrial settings.

In conclusion, 1-Benzyl-5,5-Diethylpyrrolidin-3-Amine (CAS No. 2731014-17) is a multifaceted compound with diverse applications across chemistry and biology. Its structural features make it an invaluable tool in drug development, materials science, and chemical synthesis. As research continues to uncover new functionalities and applications for this compound, its role in advancing scientific discovery will undoubtedly expand further.